BENGHE Foundational & Exploratory

Check Availability & Pricing

Goyaglycoside D: A Technical Overview from the
PubChem Database

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Goyaglycoside D
Cat. No.: B15596389
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Goyaglycoside D is a naturally occurring cucurbitane-type triterpenoid glycoside isolated from
Momordica charantia, commonly known as bitter melon. As a member of the diverse family of
compounds found in this plant, Goyaglycoside D is of interest to the scientific community for
its potential biological activities. This document provides a comprehensive technical guide to
the information available for Goyaglycoside D in the PubChem database, focusing on its
chemical properties, and available biological data.

Chemical and Physical Properties

Goyaglycoside D is identified in the PubChem database with the Compound ID (CID)
44445564.[1] Its molecular formula is C38H6209, and it has a molecular weight of 662.9 g/mol
[1] A summary of its computed physicochemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula C38H6209 [1]
Molecular Weight 662.9 g/mol [1]
PubChem CID 44445564 [1]
XLogP3-AA 5.1 [1]
Hydrogen Bond Donor Count 4 [1]
Hydrogen Bond Acceptor

T g
Rotatable Bond Count 7 [1]
Exact Mass 662.43938355 [1]
Monoisotopic Mass 662.43938355 [1]
Topological Polar Surface Area 145 A2 [1]
Heavy Atom Count 47 [1]
Formal Charge 0 [1]
Complexity 1220 [1]

Biological Activities and Bioassay Data

While Goyaglycoside D is a known constituent of Momordica charantia, a plant recognized for

a wide array of medicinal properties including anti-diabetic, antimicrobial, antioxidant, and

antitumor effects, specific quantitative bioactivity data for the purified compound is limited in the

public domain.[2]

The PubChem BioAssay database does not currently contain specific assay results for

Goyaglycoside D (CID 44445564). Broader studies on Momordica charantia extracts and

related cucurbitane triterpenoids suggest potential for biological activity. For instance, extracts

of bitter melon have been shown to possess antimicrobial properties.[2] However, without

specific bioassay data for Goyaglycoside D, it is not possible to attribute these activities

directly to this compound.
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Further research is required to elucidate the specific biological targets and quantitative efficacy
of Goyaglycoside D.

Experimental Protocols

Detailed experimental protocols specifically for the isolation, purification, and biological testing
of Goyaglycoside D are not readily available in the searched literature. However, general
methodologies for the extraction and purification of steroidal glycosides and other triterpenoids
from Momordica charantia can be adapted.

General Extraction and Purification Workflow for
Triterpenoids from Momordica charantia

The following is a generalized workflow based on common practices for isolating compounds
from plant materials.
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A general workflow for the extraction and purification of triterpenoids.
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A typical procedure involves:

o Extraction: The dried and powdered plant material is extracted with a suitable solvent, such
as ethanol or methanol, often using methods like hot reflux.

 Purification: The crude extract is then subjected to a series of purification steps. This may
include solvent-solvent partitioning to separate compounds based on their polarity, followed
by various chromatographic techniques such as column chromatography over silica gel or
C18 reversed-phase media to isolate the target compound.

Signaling Pathway Interactions

Currently, there is no specific information available in the PubChem database or the broader
scientific literature detailing the direct effects of Goyaglycoside D on any specific signaling
pathways.

Terpenoids, as a broad class of natural products, have been shown to modulate various
signaling pathways, including those central to inflammation, cell proliferation, and apoptosis,
such as the NF-kB, MAPK, and PI3K/Akt pathways. However, it is crucial to note that these are
general observations for the entire class of compounds and cannot be directly extrapolated to
Goyaglycoside D without specific experimental evidence.

The diagram below illustrates a generalized representation of these key signaling pathways
often investigated in the context of natural product research.
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Key signaling pathways often studied in drug discovery.
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Conclusion and Future Directions

Goyaglycoside D is a defined chemical entity within the PubChem database, with its basic
physicochemical properties computationally predicted. However, there is a notable absence of
specific, quantitative biological data and detailed experimental protocols for this compound.
While its origin from Momordica charantia suggests potential for interesting bioactivities, further
research is imperative to:

« |solate and purify Goyaglycoside D in sufficient quantities for comprehensive biological
screening.

o Conduct a wide range of bioassays to determine its specific biological targets and quantify its
activity (e.g., IC50, EC50 values).

 Investigate its effects on key signaling pathways in relevant cell-based models to elucidate
its mechanism of action.

Such studies will be crucial in determining the potential of Goyaglycoside D as a lead
compound for drug development or as a valuable tool for biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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